[(Dimethylamino)methylene](triphenylmethyl)-thiourea

• IUPAC Name: (1E)-1-(dimethylaminomethylidene)-3-tritylthiourea
• InChI: InChI=1S/C23H23N3S/c1-26(2)18-24-22(27)25-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-18H,1-2H3,(H,25,27)/b24-18+
• InChI Key: YTUUCAFBLKFHBE-HKOYGPOVSA-N
• Canonical SMILES: CN(C)C=NC(=S)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CN(C)/C=N/C(=S)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H23N3S
• Molecular Weight: 373.5 g/mol
• CAS No.: 910297-67-5

Description

“(Dimethylamino)methylene-thiourea” is a compound with the molecular formula C23H23N3S and a molecular weight of 373.51. It is used in scientific research due to its unique structure, which enables diverse applications, from catalysis to drug synthesis.

Molecular Structure Analysis

The molecular structure of “(Dimethylamino)methylene-thiourea” is represented by the formula C23H23N3S. The compound contains a thiourea group (NH2C=S), which is connected to a dimethylamino group (N(CH3)2) and a triphenylmethyl group (CPh3).

Scientific Research Applications

[(Dimethylamino)methylene](triphenylmethyl)-thiourea has been studied for its potential applications in a variety of scientific research fields. It has been used as an affinity ligand for the purification of proteins, as a reagent for enzyme inhibition studies, and as a drug delivery system. It has also been studied for its ability to bind to metal ions, which has enabled it to be used in a variety of research applications.
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Mechanism of Action

The mechanism of action of [(Dimethylamino)methylene](triphenylmethyl)-thiourea is not well-understood. It is believed to interact with proteins through a combination of electrostatic and hydrophobic interactions. It has been shown to bind to metal ions, such as zinc, cobalt, and nickel, which suggests that it may be able to form complexes with proteins or other molecules.
## Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. It has been shown to bind to metal ions, which suggests that it may be able to affect the activity of certain enzymes. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and trypsin, which suggests that it may be able to affect the activity of other enzymes as well.
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Advantages and Limitations for Lab Experiments

The use of [(Dimethylamino)methylene](triphenylmethyl)-thiourea in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. It is also a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. The main limitation of this compound is that it is not well-understood, and its biochemical and physiological effects are not well-understood.
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Future Directions

There are several possible future directions for the use of [(Dimethylamino)methylene](triphenylmethyl)-thiourea. It could be used in the development of new drug delivery systems, as it has been shown to bind to metal ions. It could also be used in the development of new enzymes, as it has been shown to inhibit the activity of certain enzymes. Additionally, it could be used to develop new affinity ligands for the purification of proteins, as it has been shown to bind to metal ions. Finally, it could be used to develop new compounds with enhanced binding properties, as it has been shown to bind to metal ions.

Safety and Hazards

The safety data sheet for “(Dimethylamino)methylene-thiourea” suggests that it is for R&D use only and not for medicinal, household, or other use. In case of accidental exposure, the recommended first-aid measures include moving the victim into fresh air, washing off with soap and plenty of water, and consulting a doctor.